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Compound of Interest

Compound Name: 2-Bromo-3-fluorophenol

Cat. No.: B045789

2-Bromo-3-fluorophenol (CAS No. 443-81-2) is a halogenated aromatic compound of
significant interest in synthetic organic chemistry.[1][2] Its utility as a chemical intermediate is
primarily driven by the specific reactivity conferred by the bromine and fluorine substituents on
the phenol ring, making it a valuable building block in the synthesis of more complex
molecules, such as diaryl ethers, which are scaffolds in many pharmaceutical agents.[2][3]
However, the very features that make it synthetically useful—the presence of a reactive phenol
group and halogen atoms—also impart distinct chemical and toxicological properties that
demand a rigorous and informed approach to its handling.

This guide moves beyond a simple recitation of safety data sheet (SDS) information. It is
designed for the professional researcher and drug development scientist, providing an in-depth
analysis of the hazards associated with 2-Bromo-3-fluorophenol and the causal logic behind
the recommended handling, storage, and emergency protocols. Our objective is to foster a
comprehensive safety culture rooted in scientific understanding, ensuring that this valuable
reagent can be utilized effectively and safely.

Section 1: Physicochemical and Toxicological
Profile

A foundational understanding of a chemical's properties is the first step in a robust risk
assessment. The data presented below is a synthesis of information from multiple chemical
suppliers and databases.
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1.1: Physical and Chemical Properties

The physical state and properties of 2-Bromo-3-fluorophenol dictate its behavior under

laboratory conditions, influencing factors from vapor pressure and inhalation risk to appropriate

storage conditions.

Property Value Source(s)

CAS Number 443-81-2 [L1[2113114]

Molecular Formula CeHaBrFO [11[3]

Molecular Weight 191.00 g/mol [1]
Light yellow to colorless liquid,;

Appearance may also be a solid or semi- [1][2]114]
solid.[1][2][4]

Boiling Point 123 °C @ 50 Torr [11[3]
~1.8 g/cm?3

Density (Predicted/Reported values [1][3]
vary slightly)

Flash Point 72.4 °C [1]

Storage Temperature

Room temperature, under inert

atmosphere.[3][4]

[3]4]

1.2: Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazards. However, for specialized reagents like 2-Bromo-3-fluorophenol,

aggregated data from different suppliers can show slight variations.[1][5] A conservative

approach, adopting the most stringent classification, is the cornerstone of laboratory safety.

The primary hazards are significant and demand respect.[6]
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Hazard Class GHS Code Signal Word Hazard Statement

) Causes severe skin
Skin

) o H314 Danger burns and eye
Corrosion/Irritation

damage.[1][5]

Harmful if swallowed.

Acute Toxicity, Oral H302 Warning
[41[5]
S ] Causes skin irritation.
Skin Irritation H315 Warning
[41[5]
) o ] Causes serious eye
Serious Eye lIrritation H319 Warning L
irritation.[4][5]
STOT - Single May cause respirato
J H335 Warning ) .y- P i
Exposure irritation.[4][5][6]

Scientist's Insight: The presence of both H314 (causes severe burns) and H315/H319 (causes
irritation) in aggregated data highlights a critical point.[1][4][5] While some suppliers may
classify it as an irritant, others classify it as corrosive. The phenolic hydroxyl group, especially
when combined with electron-withdrawing halogens, can be highly corrosive to tissue.
Therefore, all handling procedures must be based on the assumption that the material is
corrosive and capable of causing severe, irreversible damage to skin and eyes.

Section 2: The Hierarchy of Controls - A Risk-Based
Handling Philosophy

Effective chemical safety is not merely about wearing the right gloves; it's a systematic
approach to risk mitigation. The hierarchy of controls prioritizes the most effective measures
first.
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Risk Management for 2-Bromo-3-fluorophenol

Hazard Identification

(Corrosive, Toxic)

Risk Assessment
(Exposure Potential: Skin, Eyes, Inhalation)

I
Implement Controls
1

Hierarchy i:)f Controls

Elimination / Substitution
(Is a less hazardous reagent feasible?)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat - Last line of defense)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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